Cas no 2490404-08-3 (3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 2490404-08-3
• MF: C₁₇H₁₀ClF₃N₂O₃
• MW: 382.721113681793
• CID: 6001093
• PubChem ID: 155821153
• Update Time: 2025-05-20

3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione
• 3-chloro-4-[(2-hydroxyphenyl)amino]-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• 2490404-08-3
• 3-Chloro-4-(2-hydroxyanilino)-1-[4-(trifluoromethyl)phenyl]pyrrole-2,5-dione
• EN300-27122054

• Inchi： 1S/C17H10ClF3N2O3/c18-13-14(22-11-3-1-2-4-12(11)24)16(26)23(15(13)25)10-7-5-9(6-8-10)17(19,20)21/h1-8,22,24H
• InChI Key： CGVHEHDFKMTSEW-UHFFFAOYSA-N
• SMILES： ClC1C(N(C(C=1NC1C=CC=CC=1O)=O)C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 382.0332044g/mol
• Monoisotopic Mass: 382.0332044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione

Introduction to 3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No: 2490404-08-3)

3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2490404-08-3, represents a sophisticated molecular structure that combines several key pharmacophoric elements. The presence of a pyrrole-dione core, flanked by substituents such as chloro, hydroxyphenylamino, and trifluoromethylphenyl, endows it with distinct chemical and biological properties that make it a promising candidate for further research and development.

The structural configuration of this molecule is meticulously designed to interact with biological targets in a highly specific manner. The chloro group at the 3-position of the pyrrole ring introduces electrophilic character, which can be exploited in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. Meanwhile, the hydroxyphenylamino moiety at the 4-position contributes both hydrophilicity and hydrogen bonding potential, enhancing solubility and binding affinity. The trifluoromethyl group on the phenyl ring further modulates the electronic properties of the molecule, influencing its metabolic stability and lipophilicity.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug discovery due to their inherent biological activity and structural diversity. Pyrrole derivatives, in particular, have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The compound in question (3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione) is no exception. Its unique combination of functional groups suggests that it may exhibit multiple modes of action, making it a versatile tool for pharmacological exploration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive sites such as the chloro group allows for further functionalization via palladium-catalyzed cross-coupling reactions, which are widely employed in medicinal chemistry to introduce new molecular fragments. Additionally, the pyrrole-dione core can serve as a platform for developing inhibitors targeting enzymes involved in metabolic pathways relevant to human health.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding interactions between this compound and biological targets such as kinases, proteases, and transcription factors. Preliminary computational studies suggest that 3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione may exhibit inhibitory activity against several disease-related proteins.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution (SNAr), Suzuki-Miyaura coupling, and cyclization reactions. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product. Given its complexity, the synthesis process highlights the importance of advanced synthetic methodologies in modern pharmaceutical research.

From a medicinal chemistry perspective, one of the most intriguing features of this molecule is its ability to modulate biological pathways through multiple mechanisms. For instance, the hydroxyphenylamino group could potentially interact with receptor sites via hydrogen bonding or ionic interactions, while the trifluoromethyl group may influence metabolic stability by enhancing lipophilicity. Such multifaceted interactions make it an attractive candidate for developing drugs with enhanced efficacy and reduced side effects.

In conclusion,3-chloro-4-(2-hydroxyphenyl)amino-1-4-(trifluoromethyl)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No: 2490404-08-3) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and predicted biological activities position it as a valuable tool for drug discovery efforts aimed at addressing critical health challenges. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one,the potential for innovation remains immense, offering hope for future breakthroughs in medicine.